
An In-depth Technical Guide to
Cyclopentylacetyl Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclopentylacetyl chloride

Cat. No.: B075111 Get Quote

This guide provides a comprehensive overview of cyclopentylacetyl chloride, a key reagent

in organic synthesis. It is intended for researchers, scientists, and professionals in drug

development and materials science. This document details its chemical structure,

physicochemical properties, synthesis protocols, and key reactions.

Chemical Identity and Structure
Cyclopentylacetyl chloride is an acyl chloride characterized by a cyclopentyl group attached

to an acetyl chloride moiety.[1][2] Its reactivity, primarily centered around the acyl chloride

group, makes it a valuable intermediate for introducing the cyclopentylacetyl group into various

molecular scaffolds.[1]

Chemical Formula: C7H11ClO[2][3]

IUPAC Name: 2-cyclopentylacetyl chloride[2][4]

SMILES: C1CCC(C1)CC(=O)Cl[2]

Chemical Structure:

Caption: Chemical structure of Cyclopentylacetyl chloride.
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Cyclopentylacetyl chloride is a colorless to pale yellow liquid that is sensitive to moisture.[1]

[5][6] Key quantitative properties are summarized in the table below.

Property Value Source(s)

Molecular Weight 146.61 g/mol [2]

Density 1.087 g/mL [7][8]

Boiling Point 186 °C at 760 mmHg [7][8]

Flash Point 71.1 °C [7]

Refractive Index 1.4622 - 1.4625 @ 20°C [4][7]

Vapor Pressure 0.678 mmHg at 25°C [7]

Synthesis of Cyclopentylacetyl Chloride
The most common method for synthesizing cyclopentylacetyl chloride is through the reaction

of cyclopentylacetic acid with a chlorinating agent, such as thionyl chloride (SOCl₂).[1][9] This

reaction is efficient and scalable.[1]

This protocol is adapted from established laboratory procedures.[9]

Materials:

Cyclopentaneacetic acid (50 g)

Thionyl chloride (51 g)

N,N-dimethylformamide (DMF, 2.9 ml)

Reaction flask equipped with a dropping funnel, condenser, and magnetic stirrer

Distillation apparatus

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b075111?utm_src=pdf-body
https://www.smolecule.com/products/s1503127
https://www.thermofisher.com/order/catalog/product/L14562.06
https://www.thermofisher.com/order/catalog/product/L14562.14
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentylacetyl-chloride
https://wap.guidechem.com/dictionary/en/1122-99-2.html
https://www.fishersci.es/shop/products/cyclopentylacetyl-chloride-97-1/11303596/en
https://wap.guidechem.com/dictionary/en/1122-99-2.html
https://www.fishersci.es/shop/products/cyclopentylacetyl-chloride-97-1/11303596/en
https://wap.guidechem.com/dictionary/en/1122-99-2.html
https://www.fishersci.ca/shop/products/cyclopentylacetyl-chloride-97-thermo-scientific/p-7046492
https://wap.guidechem.com/dictionary/en/1122-99-2.html
https://wap.guidechem.com/dictionary/en/1122-99-2.html
https://www.benchchem.com/product/b075111?utm_src=pdf-body
https://www.benchchem.com/product/b075111?utm_src=pdf-body
https://www.smolecule.com/products/s1503127
https://prepchem.com/preparation-of-cyclopentylacetyl-chloride/
https://www.smolecule.com/products/s1503127
https://prepchem.com/preparation-of-cyclopentylacetyl-chloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To a solution of 50 g of cyclopentaneacetic acid containing 2.9 ml of N,N-dimethylformamide,

add 51 g of thionyl chloride dropwise with stirring over a period of 15 minutes.[9]

After the addition is complete, continue stirring the mixture for an additional 60 minutes.[9]

Remove the excess thionyl chloride in vacuo.[9]

Distill the residual oil to yield the final product. The expected boiling point is 57°-58° C at 10

mm Hg, with an anticipated yield of approximately 97%.[9]
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Caption: Workflow for the synthesis of Cyclopentylacetyl chloride.

Chemical Reactivity and Applications
Cyclopentylacetyl chloride is a versatile reagent primarily used in acylation reactions to

introduce the cyclopentylacetyl moiety.[1] Its applications span pharmaceuticals, materials

science, and agrochemicals.[1]

The compound reacts vigorously with nucleophiles. For instance, it reacts with amines to form

amides and with alcohols to yield esters.[1] These reactions typically proceed via a nucleophilic

addition-elimination mechanism.[10]
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General Reaction with an Amine (R-NH₂): The reaction with a primary amine, such as

ethylamine, is rapid and produces an N-substituted amide and an ammonium chloride salt.[10]

Cyclopentylacetyl Chloride + Nucleophile (Nu-H) Tetrahedral IntermediateNucleophilic Attack Acylated Product + HClElimination of Cl⁻

Click to download full resolution via product page

Caption: General mechanism of nucleophilic acyl substitution.

In the presence of a strong base like sodium ethoxide (NaOEt), cyclopentylacetyl chloride
can undergo a Claisen condensation with an enolizable ester (e.g., ethyl acetate) to form a β-

keto ester.[1] This reaction is fundamental for creating carbon-carbon bonds.[1]

Under catalysis by a Lewis acid such as FeCl₃, cyclopentylacetyl chloride can function as a

dienophile in Diels-Alder reactions with conjugated dienes like 1,3-cyclopentadiene.[1] This

reaction is useful for synthesizing bicyclic ketones with high diastereoselectivity.[1]

Safety and Handling
Cyclopentylacetyl chloride is a corrosive and lachrymatory (tear-inducing) compound.[1] It

can cause severe skin burns and eye damage.[2] Inhalation may lead to irritation of the

respiratory tract.[1]

Handling Precautions:

Handle in a well-ventilated fume hood.[1]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1]

Store in a cool, dry place away from moisture, as it reacts with water.[4]

Keep containers tightly closed and store under an inert gas.[4]

It is incompatible with bases and oxidizing agents.[4]
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This technical guide provides a foundational understanding of cyclopentylacetyl chloride for

professionals engaged in chemical research and development. For more detailed information,

consulting the cited literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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